![molecular formula C14H13NO4S B2486442 3-Methyl-5-(2-phenoxyacetamido)thiophene-2-carboxylic acid CAS No. 1016535-37-7](/img/structure/B2486442.png)
3-Methyl-5-(2-phenoxyacetamido)thiophene-2-carboxylic acid
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Overview
Description
3-Methyl-5-(2-phenoxyacetamido)thiophene-2-carboxylic acid (MPTAC) is a thiophene derivative that is widely used in organic synthesis and in scientific research. It is a versatile building block for the synthesis of various compounds, such as pharmaceuticals, dyes, and polymers. MPTAC has also been used in the synthesis of various biologically active compounds, such as antibiotics, anticancer agents, and anti-inflammatory agents. The unique properties of MPTAC make it an attractive compound for a variety of applications, including drug discovery and development.
Scientific Research Applications
Synthesis and Derivatives
Synthesis Processes : The compound has been synthesized as part of the study on β-lactam antibiotics. For instance, Doyle, Martel, and Luh (1977) described the synthesis of related compounds, involving condensation, β-lactam formation, ozonolysis, and hydrogenolysis processes (Doyle, Martel, & Luh, 1977).
Derivative Formation : In the field of organic chemistry, reactions such as O-alkylation and alkaline hydrolysis have been used to produce derivatives of thiophene-2-carboxylic acids, demonstrating the versatility of these compounds in synthesis pathways (Corral & Lissavetzky, 1984).
Chemical Reactions and Properties
Electrophilic Substitution Reactions : Gol'dfarb, Yakubov, and Belen’kii (1986) explored the electrophilic substitution reactions of compounds similar to 3-Methyl-5-(2-phenoxyacetamido)thiophene-2-carboxylic acid, indicating its reactivity in various chemical contexts (Gol'dfarb, Yakubov, & Belen’kii, 1986).
Spectroscopic Analysis : The mass spectra of substituted thiophene-2-carboxylic acids, including those with similar substitutions, have been reported, offering insight into their structural and electronic properties (Fisichella et al., 1982).
Potential Applications in Drug Synthesis
Precursors in Drug Synthesis : This compound and its analogs have been studied as potential precursors in the synthesis of β-lactam antibiotics, demonstrating its importance in pharmaceutical research (Douglas, Horning, & Conway, 1978).
Biological Activity Research : Research has also been conducted on derivatives of thiophene-2-carboxylate for their biological activities, such as inhibition of eicosanoid biosynthesis and antimalarial properties (Görlitzer et al., 2004).
Future Directions
Thiophene-based analogs, including “3-Methyl-5-(2-phenoxyacetamido)thiophene-2-carboxylic acid”, have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Future research may focus on exploring these properties further.
Properties
IUPAC Name |
3-methyl-5-[(2-phenoxyacetyl)amino]thiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4S/c1-9-7-12(20-13(9)14(17)18)15-11(16)8-19-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQFQTLPZZODVQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)NC(=O)COC2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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